Cas no 67698-58-2 (Benzaldehyde, 3-(3-methylphenoxy)-)

Benzaldehyde, 3-(3-methylphenoxy)- structure
67698-58-2 structure
Product Name:Benzaldehyde, 3-(3-methylphenoxy)-
CAS No:67698-58-2
MF:C14H12O2
MW:212.243884086609
CID:394270
PubChem ID:23082903
Update Time:2025-04-19

Benzaldehyde, 3-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(3-methylphenoxy)-
    • 3-(3-methylphenoxy)benzaldehyde
    • 67698-58-2
    • DTXSID20630409
    • AKOS013256941
    • SCHEMBL1745573
    • HLUFSBKAURHUQC-UHFFFAOYSA-N
    • Inchi: 1S/C14H12O2/c1-11-4-2-6-13(8-11)16-14-7-3-5-12(9-14)10-15/h2-10H,1H3
    • InChI Key: HLUFSBKAURHUQC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=O)C=1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 212.08376
  • Monoisotopic Mass: 212.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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